Cas no 7255-88-1 (6-nitro-1H-Indole-3-acetonitrile)

6-Nitro-1H-Indole-3-acetonitrile is a nitro-substituted indole derivative with significant utility in organic synthesis and pharmaceutical research. The compound features a reactive nitrile group at the 3-position and a nitro group at the 6-position, making it a versatile intermediate for constructing heterocyclic frameworks. Its electron-withdrawing nitro group enhances electrophilic reactivity, facilitating further functionalization, while the acetonitrile moiety allows for diverse transformations, including cyclizations and nucleophilic additions. This compound is particularly valuable in the synthesis of indole-based bioactive molecules, agrochemicals, and dyes. High purity and well-defined structural properties ensure consistent performance in synthetic applications. Proper handling is advised due to potential sensitivity to light and moisture.

6-nitro-1H-Indole-3-acetonitrile structure

7255-88-1 structure

Product Name:6-nitro-1H-Indole-3-acetonitrile

CAS No:7255-88-1

MF:C₁₀H₇N₃O₂

MW:201.181481599808

CID:1116630

PubChem ID:252385

Update Time:2025-10-18

6-nitro-1H-Indole-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 6-nitro-1H-Indole-3-acetonitrile
- (6-nitro-indol-3-yl)-acetonitrile
- 6-NITROINDOLE-3-ACETONITRILE
- (6-Nitro-1H-indol-3-yl)acetonitrile
- 1H-indole-3-acetonitrile, 6-nitro-
- NSC-74242
- SCHEMBL397643
- 2-(6-nitro-1H-indol-3-yl)acetonitrile
- (6-nitro-1H-indol-3-yl)-acetonitrile
- NSC74242
- GLEFBYIVFCNNOK-UHFFFAOYSA-N
- 7255-88-1
- AKOS011637546
- DTXSID60993409
- Inchi： 1S/C10H7N3O2/c11-4-3-7-6-12-10-5-8(13(14)15)1-2-9(7)10/h1-2,5-6,12H,3H2
- InChI Key： GLEFBYIVFCNNOK-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CC2C(CC#N)=CNC=2C=1)=O

Computed Properties

Exact Mass: 201.05391
Monoisotopic Mass: 201.053826475g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 304
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 85.4Å²

Experimental Properties

PSA: 82.72

6-nitro-1H-Indole-3-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A199000500-1g	6-Nitroindole-3-acetonitrile	7255-88-1	98%	1g	$727.80	2023-09-01
Alichem	A199000500-5g	6-Nitroindole-3-acetonitrile	7255-88-1	98%	5g	$1716.83	2023-09-01
Alichem	A199000500-10g	6-Nitroindole-3-acetonitrile	7255-88-1	98%	10g	$2226.15	2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1665672-1g	2-(6-Nitro-1H-indol-3-yl)acetonitrile	7255-88-1	98%	1g	￥10054.00	2024-05-02
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1665672-10g	2-(6-Nitro-1H-indol-3-yl)acetonitrile	7255-88-1	98%	10g	￥26342.00	2024-05-02